Cas no 2137574-36-6 (8-Bromo-2-ethyl-3-hydrazinylquinoline)

• Product Name: 8-Bromo-2-ethyl-3-hydrazinylquinoline
• CAS No: 2137574-36-6
• MF: C₁₁H₁₂BrN₃
• MW: 266.13708114624
• CID: 6279360
• PubChem ID: 165745072
• Update Time: 2025-05-23

8-Bromo-2-ethyl-3-hydrazinylquinoline Chemical and Physical Properties

Names and Identifiers

• EN300-801657
• 8-bromo-2-ethyl-3-hydrazinylquinoline
• 2137574-36-6
• 8-Bromo-2-ethyl-3-hydrazinylquinoline

• Inchi： 1S/C11H12BrN3/c1-2-9-10(15-13)6-7-4-3-5-8(12)11(7)14-9/h3-6,15H,2,13H2,1H3
• InChI Key： OFZZYFFLDGUIBU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C=C(C(CC)=NC=21)NN

Computed Properties

• Exact Mass: 265.02146g/mol
• Monoisotopic Mass: 265.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.9Ų

Additional information on 8-Bromo-2-ethyl-3-hydrazinylquinoline

8-Bromo-2-Ethyl-3-Hydrazinylquinoline: A Comprehensive Overview

8-Bromo-2-Ethyl-3-Hydrazinylquinoline (CAS No. 2137574-36-6) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the quinoline family, which is a heterocyclic aromatic system with a nitrogen atom at the 1-position. The presence of a bromine atom at the 8-position, an ethyl group at the 2-position, and a hydrazine substituent at the 3-position introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 8-Bromo-2-Ethyl-3-Hydrazinylquinoline involves a series of well-established organic reactions. Typically, the starting material is quinoline, which undergoes bromination at the 8-position using a brominating agent such as bromine in the presence of a catalyst like FeBr₃. Subsequently, an ethylation step is performed to introduce the ethyl group at the 2-position, followed by the introduction of the hydrazine group at the 3-position through nucleophilic substitution or coupling reactions. The entire synthesis process is optimized to ensure high yield and purity of the final product.

Recent studies have highlighted the potential of 8-Bromo-2-Ethyl-3-Hydrazinylquinoline in drug discovery. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. For instance, researchers have explored its inhibitory effects on kinases, which are crucial in signaling pathways involved in cancer progression. The bromine substituent at the 8-position plays a significant role in enhancing the compound's bioactivity by increasing its lipophilicity and improving its ability to penetrate cellular membranes.

In addition to its pharmacological applications, 8-Bromo-2-Ethyl-3-Hydrazinylquinoline has also found utility in materials science. Its aromatic system and functional groups make it a promising candidate for use in organic electronics. For example, derivatives of this compound have been investigated as components in organic light-emitting diodes (OLEDs) due to their ability to emit light upon electrical stimulation. The ethyl group at the 2-position contributes to structural flexibility, while the hydrazine moiety enhances conjugation and electron transport properties.

Recent advancements in computational chemistry have further elucidated the properties of 8-Bromo-2-Ethyl-3-Hydrazinylquinoline. Quantum mechanical calculations have provided insights into its electronic structure, revealing that the hydrazine group significantly affects the molecule's frontier molecular orbitals. This understanding has paved the way for rational design of derivatives with improved biological or electronic properties.

The study of 8-Bromo-2-Ethyl-3-Hydrazinylquinoline continues to evolve, with ongoing research focusing on its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that this compound exhibits potent anti-inflammatory activity by modulating cytokine production and reducing oxidative stress. The bromine substituent again plays a critical role by stabilizing key intermediates involved in these biological processes.

In conclusion, 8-Bromo-2-Ethyl-3-Hydrazinylquinoline is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in organic chemistry, pharmacology, and materials science. As new insights into its properties continue to emerge, this compound is poised to contribute significantly to future advancements in these fields.